Cas no 1368143-77-4 (4-benzyl-2-(piperidin-4-yl)morpholine)

• Product Name: 4-benzyl-2-(piperidin-4-yl)morpholine
• CAS No: 1368143-77-4
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 5365251
• PubChem ID: 82380111
• Update Time: 2025-10-24

4-benzyl-2-(piperidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(phenylmethyl)-2-(4-piperidinyl)-
• 4-benzyl-2-(piperidin-4-yl)morpholine

• Inchi： 1S/C16H24N2O/c1-2-4-14(5-3-1)12-18-10-11-19-16(13-18)15-6-8-17-9-7-15/h1-5,15-17H,6-13H2
• InChI Key： JCCUONBDYQUFIJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCOC(C2CCNCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-benzyl-2-(piperidin-4-yl)morpholine

4-Benzyl-2-(Piperidin-4-yl)Morpholine: A Comprehensive Overview

4-Benzyl-2-(Piperidin-4-yl)Morpholine (CAS No. 1368143-77-4) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique morpholine ring system, which serves as a versatile scaffold for various functional groups. The presence of a benzyl group and a piperidine moiety further enhances its chemical diversity, making it a valuable molecule for both academic research and industrial applications.

The morpholine ring in 4-Benzyl-2-(Piperidin-4-yl)Morpholine is a six-membered ring containing two oxygen atoms, which contributes to its amphoteric nature. This property allows the compound to participate in a wide range of chemical reactions, including nucleophilic substitutions, acid-base reactions, and cyclizations. Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

One of the most promising applications of 4-Benzyl-2-(Piperidin-4-yl)Morpholine lies in its role as an intermediate in drug discovery. Researchers have explored its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 4-Benzyl-2-(Piperidin-4-yl)Morpholine has also been investigated for its use in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for the design of advanced polymers and self-healing materials. A recent breakthrough reported in *Advanced Materials* showcased how this compound can be incorporated into polymer networks to enhance their mechanical properties and thermal stability.

The synthesis of 4-Benzyl-2-(Piperidin-4-yl)Morpholine involves a multi-step process that typically begins with the preparation of the morpholine ring. This is followed by successive substitutions to introduce the benzyl and piperidine groups. The reaction conditions, including temperature, solvent choice, and catalysts, play a critical role in ensuring high yields and purity. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly improved the efficiency of this process.

From an environmental perspective, the development of sustainable synthesis routes for 4-Benzyl-2-(Piperidin-4-yil)Morpholine has become a priority. Researchers are exploring green chemistry approaches, such as using biodegradable solvents and minimizing waste generation. These efforts align with global initiatives to reduce the ecological footprint of chemical manufacturing.

In conclusion, 4-Benzyl-2-(Piperidin-4-yil)Morpholine (CAS No. 1368143-77-) is a multifaceted compound with vast potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as a key player in future innovations. As research continues to uncover new facets of this molecule, it is poised to make significant contributions to both scientific knowledge and practical applications.